Cas no 87820-02-8 (Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester)
87820-02-8 structure
Product Name:Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester
CAS No:87820-02-8
MF:C10H22N2OS
MW:218.359481334686
CID:652118
PubChem ID:71412077
Update Time:2025-04-19
Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester
- S-ethyl N-[3-(diethylamino)propyl]carbamothioate
- 87820-02-8
- DTXSID50831649
- S-Ethyl [3-(diethylamino)propyl]carbamothioate
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- Inchi: 1S/C10H22N2OS/c1-4-12(5-2)9-7-8-11-10(13)14-6-3/h4-9H2,1-3H3,(H,11,13)
- InChI Key: ZEHJVFRCPSWBJR-UHFFFAOYSA-N
- SMILES: S(CC)C(NCCCN(CC)CC)=O
Computed Properties
- Exact Mass: 218.14528450g/mol
- Monoisotopic Mass: 218.14528450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.6Ų
Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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